Cas no 1100916-05-9 (4-(2-Methoxypropyl)piperidine)

4-(2-Methoxypropyl)piperidine is a versatile intermediate in organic synthesis, characterized by its piperidine core functionalized with a 2-methoxypropyl substituent. This structure imparts favorable solubility and reactivity properties, making it useful in pharmaceutical and agrochemical applications. The methoxypropyl group enhances steric and electronic modulation, facilitating selective transformations in complex molecule synthesis. Its stability under typical reaction conditions and compatibility with a range of reagents underscore its utility as a building block for heterocyclic compounds. The compound is typically handled under inert conditions to preserve its integrity. Available in high purity, it is suited for research and industrial-scale processes requiring precise structural control.
4-(2-Methoxypropyl)piperidine structure
4-(2-Methoxypropyl)piperidine structure
Product Name:4-(2-Methoxypropyl)piperidine
CAS No:1100916-05-9
MF:C9H19NO
MW:157.253262758255
CID:4680047
Update Time:2025-05-20

4-(2-Methoxypropyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(2-methoxypropyl)piperidine
    • FCH1199423
    • T3763
    • piperidine, 4-(2-methoxypropyl)-, hydrochloride
    • 4-(2-Methoxypropyl)piperidine
    • Inchi: 1S/C9H19NO/c1-8(11-2)7-9-3-5-10-6-4-9/h8-10H,3-7H2,1-2H3
    • InChI Key: IIFFPLLEOPKZSX-UHFFFAOYSA-N
    • SMILES: O(C)C(C)CC1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 99.7
  • XLogP3: 1.2
  • Topological Polar Surface Area: 21.3

4-(2-Methoxypropyl)piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM485818-1g
4-(2-Methoxypropyl)piperidine
1100916-05-9 97%
1g
$356 2022-09-04

Additional information on 4-(2-Methoxypropyl)piperidine

4-(2-Methoxypropyl)piperidine: A Comprehensive Overview

The compound 4-(2-Methoxypropyl)piperidine, identified by the CAS number 1100916-05-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which have garnered substantial attention due to their diverse applications in drug design and material science. The structure of 4-(2-Methoxypropyl)piperidine consists of a piperidine ring substituted with a 2-methoxypropyl group, endowing it with unique chemical properties and biological activities.

Recent studies have highlighted the potential of 4-(2-Methoxypropyl)piperidine as a versatile building block in organic synthesis. Its ability to participate in various chemical reactions, such as nucleophilic substitutions and cyclizations, has made it an invaluable intermediate in the synthesis of complex molecules. Researchers have also explored its role in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications.

The synthesis of CAS No. 1100916-05-9 involves a multi-step process that typically begins with the preparation of the piperidine ring. This is followed by the introduction of the 2-methoxypropyl group through alkylation or acylation reactions. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and selectivity while minimizing environmental impact.

In terms of applications, 4-(2-Methoxypropyl)piperidine has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and analgesic agents. Its ability to modulate cellular pathways involved in inflammation makes it a compelling candidate for drug development. Additionally, this compound has been utilized in the synthesis of advanced materials, such as polymers and surfactants, due to its amphiphilic nature.

The latest research on CAS No. 1100916-05-9 has also delved into its pharmacokinetic properties. Studies have demonstrated that this compound exhibits favorable absorption and distribution profiles, which are critical for its potential use as an orally administered drug. Furthermore, its metabolic stability has been evaluated, providing insights into its suitability for long-term therapeutic applications.

In conclusion, 4-(2-Methoxypropyl)piperidine (CAS No. 1100916-05-9) is a remarkable compound with a wide range of applications across multiple disciplines. Its structural versatility, coupled with recent advancements in synthetic methodologies and pharmacological studies, positions it as a key player in future research and development efforts.

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